Cas no 2377609-80-6 (5-Carboxy-2-fluoro-3-methoxyphenylboronic acid)

5-Carboxy-2-fluoro-3-methoxyphenylboronic acid is a boronic acid derivative featuring a carboxyl group, fluorine substituent, and methoxy group on the phenyl ring. This multifunctional compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions, where its electron-withdrawing carboxyl and fluorine groups enhance reactivity, while the methoxy group can influence regioselectivity. The carboxylic acid moiety further allows for additional functionalization or solubility modulation in aqueous or polar organic solvents. Its structural features make it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex biaryl scaffolds. The compound's stability under typical coupling conditions and compatibility with diverse reaction systems contribute to its utility in medicinal chemistry and materials science applications.

5-Carboxy-2-fluoro-3-methoxyphenylboronic acid structure

2377609-80-6 structure

Product Name:5-Carboxy-2-fluoro-3-methoxyphenylboronic acid

CAS No:2377609-80-6

MF:C₈H₈BFO₅

MW:213.955526351929

CID:5523814

Update Time:2025-05-28

5-Carboxy-2-fluoro-3-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 5-Carboxy-2-fluoro-3-methoxyphenylboronic acid
- Inchi： 1S/C8H8BFO5/c1-15-6-3-4(8(11)12)2-5(7(6)10)9(13)14/h2-3,13-14H,1H3,(H,11,12)
- InChI Key： STKMIIIMOBFOMQ-UHFFFAOYSA-N
- SMILES： B(C1C=C(C(=O)O)C=C(OC)C=1F)(O)O

Experimental Properties

Density: 1.47±0.1 g/cm3(Predicted)
Boiling Point: 478.2±55.0 °C(Predicted)
pka: 4.03±0.10(Predicted)

5-Carboxy-2-fluoro-3-methoxyphenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AJ16222-1g	5-Carboxy-2-fluoro-3-methoxyphenylboronic acid	2377609-80-6	96%	1g	$75.00	2024-04-20
A2B Chem LLC	AJ16222-5g	5-Carboxy-2-fluoro-3-methoxyphenylboronic acid	2377609-80-6	96%	5g	$209.00	2024-04-20